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Compound of Interest

Compound Name: Eisenfumarat

Cat. No.: B056393 Get Quote

Proper disposal of Eisenfumarat, also known as ferrous fumarate, is a critical component of

laboratory safety and environmental responsibility. Adherence to established protocols is

essential for researchers, scientists, and drug development professionals to minimize

environmental impact and ensure workplace safety. Ferrous fumarate is classified as harmful to

aquatic life with long-lasting effects, making its proper handling and disposal a priority.[1][2]

Key Hazard and Safety Data
This table summarizes essential quantitative data regarding ferrous fumarate, crucial for risk

assessment and handling.

Data Point Value Source

GHS Hazard Statement
H412: Harmful to aquatic life

with long lasting effects.
[1]

Toxicity to Algae ErC50 (72h): 56.4 mg/L [1]

Oral LD50 (Rat) 3850 mg/kg [3][4]

UK Workplace Exposure TWA: 1 mg/m³; STEL: 2 mg/m³ [5]

Standard Operating Procedure for Ferrous Fumarate
Disposal
This step-by-step guide provides a clear protocol for the safe disposal of ferrous fumarate

waste in a laboratory setting.
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Step 1: Waste Segregation and Collection

Solid Waste: Collect all unused or expired ferrous fumarate powder, along with contaminated

personal protective equipment (PPE) like gloves, and lab supplies such as weigh boats or

spatulas. Place these materials into a designated, compatible, and clearly labeled hazardous

waste container.[6]

Liquid Waste: If ferrous fumarate has been dissolved in a solvent, collect the resulting

solution in a separate, compatible, and clearly labeled liquid hazardous waste container.[6]

Never dispose of ferrous fumarate solutions down the drain.[1][4][7]

Spill Cleanup Materials: Any materials used to clean up spills of ferrous fumarate, such as

absorbent pads or cloths, must also be collected and disposed of as hazardous waste.[3][8]

Step 2: Container Management

Labeling: As soon as waste is added, label the container with "Hazardous Waste" and the full

chemical name, "Ferrous Fumarate." Avoid using abbreviations. The label should also list all

chemical constituents, including any solvents, and their estimated concentrations.[6]

Condition and Closure: Use only containers that are in good condition with secure, tight-

fitting lids.[6] Keep containers closed at all times except when adding waste.[9] Do not

overfill containers; a maximum of 90% capacity is recommended.[10]

Empty Containers: A container that has held ferrous fumarate is not considered empty until it

has been triple-rinsed with a suitable solvent. The first rinseate must be collected and

disposed of as hazardous waste.[8][9] After thorough rinsing and drying, deface the original

label before disposing of the container as regular trash.[8]

Step 3: Storage

Store sealed and labeled waste containers in a designated satellite accumulation area within

the laboratory.[6]

Ensure that incompatible wastes are segregated to prevent dangerous chemical reactions.[6]

[9]
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Step 4: Final Disposal

Professional Disposal Service: The primary and required method for disposal is through a

licensed professional waste disposal company or your institution's Environmental Health and

Safety (EHS) department.[1][6][7]

Incineration: A recommended disposal technique is to dissolve or mix the material with a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber.[1][7]

Surplus Product: Offer surplus and non-recyclable ferrous fumarate to a licensed disposal

company.[1][7]

Example Experimental Protocol: Preparation of a
Ferrous Fumarate Stock Solution
This protocol outlines a common laboratory procedure that generates ferrous fumarate waste,

illustrating the practical application of the disposal steps.

Objective: To prepare a 100 mL stock solution of 10 mg/mL ferrous fumarate in dimethyl

sulfoxide (DMSO) for use in a cell culture experiment.

Methodology:

Preparation: Don appropriate PPE, including safety goggles, gloves, and a lab coat.

Weighing: In a chemical fume hood, weigh out 1.0 g of ferrous fumarate powder onto a

weigh boat.

Waste Generated (Solid): The used weigh boat and any contaminated spatula tips are

now hazardous waste. Place them immediately into the designated solid hazardous waste

container as per Step 1.

Dissolving: Carefully transfer the ferrous fumarate powder to a 100 mL volumetric flask. Add

approximately 80 mL of DMSO and stir until the solid is fully dissolved.
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Final Volume: Add DMSO to the flask to bring the final volume to 100 mL. Stopper and invert

the flask several times to ensure the solution is homogeneous.

Transfer and Storage: Transfer the prepared stock solution to a labeled, sterile container for

storage.

Cleanup:

Waste Generated (Liquid): Rinse the volumetric flask and any other used glassware. The

initial rinseate must be collected and disposed of as liquid hazardous waste according to

Step 2.

Waste Generated (Solid): Dispose of any gloves or wipes used during the cleanup process

in the solid hazardous waste container.

Visualization of Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of ferrous

fumarate waste generated in a laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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